Cas no 103640-18-2 (4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride)

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride is a versatile chemical intermediate with applications in pharmaceutical and organic synthesis. Its bifunctional structure, featuring both piperidine and morpholine moieties, makes it valuable for constructing complex molecules, particularly in drug discovery. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often utilized in the development of bioactive compounds due to its ability to act as a building block for pharmacophores targeting neurological and cardiovascular systems. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial processes. Suitable for controlled reactions, it offers a reliable option for synthetic chemists seeking structurally diverse scaffolds.

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride structure

103640-18-2 structure

Product name:4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride

CAS No:103640-18-2

MF:C₁₁H₂₄Cl₂N₂O

MW:271.227061271667

CID:4677641

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(2-Piperidin-4-yl-ethyl)-morpholinedihydrochloride
- 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride
- 4-[2-(piperidin-4-yl)ethyl]morpholine dihydrochloride
- 4-(2-Piperidin-4-yl-ethyl)-morpholine di hydrochloride
- 4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride
- Inchi： 1S/C11H22N2O.2ClH/c1-4-12-5-2-11(1)3-6-13-7-9-14-10-8-13;;/h11-12H,1-10H2;2*1H
- InChI Key： TYQNRCVLEZKOPV-UHFFFAOYSA-N
- SMILES： Cl.Cl.O1CCN(CC1)CCC1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 151
Topological Polar Surface Area: 24.5

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	P011775-50mg	4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride	103640-18-2		50mg	$ 155.00	2022-06-03
TRC	P011775-100mg	4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride	103640-18-2		100mg	$ 255.00	2022-06-03

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride Related Literature

1. Can large magnetic anisotropy and high spin really coexist?†

Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
2. CaF2 and CaF2:Ln3+ (Ln = Er, Nd, Yb) hierarchical nanoflowers: hydrothermal synthesis and luminescent properties

Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
3. Barcoded point-of-care bioassays

Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
4. CB[8] gated photochromism of a diarylethene derivative containing thiazole orange groups†

Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
5. Changes in the hierarchical protein polymer structure: urea and temperature effects on wheat gluten films†

Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914

Additional information on 4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride

4-(2-Piperidin-4-yl-ethyl)-morpholine Dihydrochloride: A Comprehensive Overview

4-(2-Piperidin-4-yl-ethyl)-morpholine dihydrochloride (CAS No. 103640-18-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of morpholines, is characterized by its unique structure, which includes a piperidine ring and a morpholine ring connected via an ethyl group. The presence of the dihydrochloride counterion makes it a salt form, which is commonly used in pharmaceutical applications due to its enhanced solubility and stability.

The synthesis of 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, leading to higher yields and purities. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the piperidine-morpholine hybrid structure. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

One of the most intriguing aspects of 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride is its pharmacological profile. Preclinical studies have shown that this compound exhibits potent activity against various targets, including kinases and ion channels. A 2023 study conducted by researchers at a leading pharmaceutical company revealed that this compound demonstrates selective inhibition of a specific kinase involved in cancer cell proliferation. This finding has opened new avenues for its potential use in oncology.

In addition to its therapeutic potential, 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride has also been explored for its role in drug delivery systems. Its unique structure allows for easy functionalization, enabling the development of prodrugs or targeted delivery vehicles. For example, a 2023 paper published in *Journal of Controlled Release* described the use of this compound as a carrier for poorly water-soluble drugs, significantly improving their bioavailability.

The safety profile of 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride has been extensively evaluated in preclinical models. Acute and chronic toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. These findings are particularly encouraging for its potential translation into clinical trials.

Looking ahead, 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride holds immense promise as a lead compound for drug discovery. Its structural versatility and favorable pharmacokinetic properties make it an attractive candidate for further optimization. Researchers are currently exploring various analogs and derivatives to enhance its potency and selectivity further.

In conclusion, 4-(2-piperidin-4-yl-ethyl)-morpholine dihydrochloride (CAS No. 103640-18-2) is a fascinating compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to advancing our understanding of complex biological systems and developing novel therapeutic agents.